Cas no 2001-50-5 ((4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene)

(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene structure
2001-50-5 structure
Product Name:(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene
CAS No:2001-50-5
MF:C10H16
MW:136.234043121338
CID:1391734
Update Time:2023-11-22

(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4,4aα,5,8,8aβ-octahydronaphthalene
    • (+-)-(4ar,8at)-1,2,3,4,4a,5,8,8a-octahydro-naphthalene
    • (4aR,8aR)-rel-1,2,3,4,4a,5,8,8a-Octahydronaphthalene
    • trans-2,3-octalin
    • (+-)-(4ar,8at)-1,2,3,4,4a,5,8,8a-Octahydro-naphthalin
    • trans-bicyclo[4.4.0]dec-3-ene
    • trans-octalin
    • trans-Δ2-Octalin
    • Naphthalene, 1,2,3,4,4a,5,8,8a-octahydro-, (4aR,8aR)-rel-
    • (4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene
    • Inchi: 1S/C10H16/c1-2-6-10-8-4-3-7-9(10)5-1/h1-2,9-10H,3-8H2/t9-,10-/m0/s1
    • InChI Key: XLOVPKCQAPHUKK-UWVGGRQHSA-N
    • SMILES: C1[C@@]2([H])[C@@]([H])(CC=CC2)CCC1

Computed Properties

  • Exact Mass: 136.12500
  • Monoisotopic Mass: 136.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 0.897
  • Boiling Point: 188.886 °C at 760 mmHg
  • Flash Point: 55.879 °C
  • PSA: 0.00000
  • LogP: 3.14280

(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A231700-2.5mg
(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene
2001-50-5
2.5mg
$ 200.00 2022-06-08
TRC
A231700-5mg
(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene
2001-50-5
5mg
$ 370.00 2022-06-08
TRC
A231700-10mg
(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene
2001-50-5
10mg
$ 585.00 2022-06-08
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